Cas no 1214331-72-2 (2-hydroxy-2-2-methyl-4-(trifluoromethyl)phenylacetic acid)

2-Hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid is a fluorinated phenylacetic acid derivative with a hydroxyl group at the α-position, enhancing its reactivity and potential as an intermediate in organic synthesis. The trifluoromethyl group imparts electron-withdrawing properties, influencing the compound's acidity and stability, while the methyl substitution on the phenyl ring contributes to steric and electronic modulation. This structure makes it valuable for applications in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. Its well-defined stereochemistry and functional group compatibility further support its utility in asymmetric synthesis and derivatization. The compound is typically handled under controlled conditions due to its reactive hydroxyl and carboxylic acid functionalities.

2-hydroxy-2-2-methyl-4-(trifluoromethyl)phenylacetic acid structure

1214331-72-2 structure

Product Name:2-hydroxy-2-2-methyl-4-(trifluoromethyl)phenylacetic acid

CAS No:1214331-72-2

MF:C₁₀H₉F₃O₃

MW:234.171873807907

CID:4985032

PubChem ID:69861675

Update Time:2025-05-27

2-hydroxy-2-2-methyl-4-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-(trifluoromethyl)mandelic acid
- 2-hydroxy-2-2-methyl-4-(trifluoromethyl)phenylacetic acid
- Inchi： 1S/C10H9F3O3/c1-5-4-6(10(11,12)13)2-3-7(5)8(14)9(15)16/h2-4,8,14H,1H3,(H,15,16)
- InChI Key： PAYOKLOXELWMDI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(C(=O)O)O)=C(C)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 265
XLogP3: 2.1
Topological Polar Surface Area: 57.5

2-hydroxy-2-2-methyl-4-(trifluoromethyl)phenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013006356-250mg	2-Methyl-4-(trifluoromethyl)mandelic acid	1214331-72-2	97%	250mg	$480.00	2023-09-04
Alichem	A013006356-500mg	2-Methyl-4-(trifluoromethyl)mandelic acid	1214331-72-2	97%	500mg	$855.75	2023-09-04
Alichem	A013006356-1g	2-Methyl-4-(trifluoromethyl)mandelic acid	1214331-72-2	97%	1g	$1504.90	2023-09-04
Enamine	EN300-1928634-1g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		1g	$842.0	2023-09-17
Enamine	EN300-1928634-5g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		5g	$2443.0	2023-09-17
Enamine	EN300-1928634-10g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		10g	$3622.0	2023-09-17
Enamine	EN300-1928634-0.05g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		0.05g	$707.0	2023-09-17
Enamine	EN300-1928634-0.1g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		0.1g	$741.0	2023-09-17
Enamine	EN300-1928634-0.25g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		0.25g	$774.0	2023-09-17
Enamine	EN300-1928634-0.5g	2-hydroxy-2-[2-methyl-4-(trifluoromethyl)phenyl]acetic acid	1214331-72-2		0.5g	$809.0	2023-09-17